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Compound of Interest

Compound Name: 4-(4-Ethylphenyl)phenol

Cat. No.: B1591153

An In-Depth Technical Guide to 4-(4-Ethylphenyl)phenol: Synthesis, Properties, and
Applications

Abstract

4-(4-Ethylphenyl)phenol, a biphenyl derivative, serves as a crucial intermediate in the
synthesis of advanced materials and complex organic molecules. This guide provides a
comprehensive overview of its chemical properties, established synthesis methodologies, and
significant applications. By delving into the mechanistic underpinnings of its synthesis and
characterization, this document offers researchers and drug development professionals a
practical and scientifically grounded resource.

Introduction and Chemical Identity

4-(4-Ethylphenyl)phenol, with the CAS Number 27861-12-7, is a substituted biphenyl
compound characterized by an ethyl group and a hydroxyl group at the para positions of the
two phenyl rings. Its structure imparts a unique combination of properties, making it a valuable
building block in several fields.

Table 1: Chemical and Physical Properties of 4-(4-Ethylphenyl)phenol
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Property Value Source
CAS Number 27861-12-7
Molecular Formula C14H140
Molecular Weight 198.26 g/mol

White to off-white powder or
Appearance

crystals
Melting Point 114-118 °C
Boiling Point 323.5£11.0 °C at 760 mmHg

N Soluble in methanol, ethanol,

Solubility

and other organic solvents.

Historical Context and Synthesis Evolution

While a singular "discovery" event for 4-(4-Ethylphenyl)phenol is not prominently documented
in historical records, its synthesis is rooted in the development of cross-coupling reactions. The
advent of palladium-catalyzed reactions, particularly the Suzuki-Miyaura coupling,
revolutionized the formation of carbon-carbon bonds between aryl halides and boronic acids,
making compounds like 4-(4-Ethylphenyl)phenol readily accessible.

Prior to these methods, the synthesis would have relied on less efficient, multi-step processes
with lower yields. The modern synthetic routes offer high efficiency, functional group tolerance,
and atom economy, which have been pivotal for its use in industrial applications.

Synthesis Methodologies: A Detailed Protocol

The most common and efficient method for the laboratory and industrial-scale synthesis of 4-
(4-Ethylphenyl)phenol is the Suzuki-Miyaura cross-coupling reaction. This section provides a
detailed protocol based on established methodologies.

Suzuki-Miyaura Coupling Approach

This reaction involves the coupling of an aryl halide with an arylboronic acid, catalyzed by a
palladium complex. For the synthesis of 4-(4-Ethylphenyl)phenol, the reaction couples 4-
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bromophenol with 4-ethylphenylboronic acid.

Experimental Protocol

Materials:

4-Bromophenol

e 4-Ethylphenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

e Triphenylphosphine (PPhs)

e Potassium carbonate (K2CO3s)

e Toluene

o Ethanol

o Water

e Hydrochloric acid (HCI), 1M solution
o Ethyl acetate

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

o Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and
a magnetic stirrer, combine 4-bromophenol (1.0 eq), 4-ethylphenylboronic acid (1.2 eq), and
potassium carbonate (2.0 eq).

e Solvent Addition: Add a 3:1 mixture of toluene and ethanol to the flask.
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» Catalyst Addition: Add palladium(ll) acetate (0.02 eq) and triphenylphosphine (0.08 eq) to the
reaction mixture.

e Reaction Execution: Heat the mixture to reflux (approximately 80-90 °C) and maintain for 4-6
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Workup:

o

Cool the reaction mixture to room temperature.

[¢]

Add water and separate the organic layer.

[¢]

Wash the organic layer sequentially with 1M HCI, water, and brine.

[e]

Dry the organic layer over anhydrous magnesium sulfate.
 Purification:
o Filter off the drying agent.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the crude product by column chromatography on silica gel using a hexane-ethyl
acetate gradient to yield pure 4-(4-Ethylphenyl)phenol.

Mechanistic Rationale

The choice of a palladium catalyst and a phosphine ligand is crucial for the efficiency of the
Suzuki coupling. The palladium catalyst facilitates the key steps of oxidative addition,
transmetalation, and reductive elimination. The phosphine ligand stabilizes the palladium
species and influences the reaction kinetics. Potassium carbonate acts as the base required for

the transmetalation step.
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Caption: Figure 1: Suzuki-Miyaura Coupling Workflow for 4-(4-Ethylphenyl)phenol Synthesis.

Applications

The primary applications of 4-(4-Ethylphenyl)phenol are in materials science and as a
chemical intermediate.

» Liquid Crystals: Biphenyl derivatives are known for their liquid crystalline properties. The rigid
core of the biphenyl structure in 4-(4-Ethylphenyl)phenol makes it a suitable component in
the formulation of liquid crystal displays (LCDs).

o Polymer Synthesis: It can be used as a monomer or a modifying agent in the synthesis of
high-performance polymers, such as polycarbonates and polyesters, imparting enhanced
thermal stability and mechanical properties.

o Pharmaceutical Intermediate: While not a drug itself, its structure is a common motif in
pharmacologically active molecules. It can serve as a starting material for the synthesis of
more complex drug candidates.

Conclusion

4-(4-Ethylphenyl)phenol is a versatile chemical compound whose accessibility is a direct
result of advances in modern synthetic organic chemistry, particularly palladium-catalyzed
cross-coupling reactions. Its utility in the synthesis of liquid crystals, polymers, and
pharmaceutical intermediates underscores its importance in various scientific and industrial
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domains. The methodologies outlined in this guide provide a robust framework for its synthesis
and application, reflecting the principles of efficiency and reliability that are paramount in
scientific research and development.

« To cite this document: BenchChem. [Discovery and history of 4-(4-Ethylphenyl)phenol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591153#discovery-and-history-of-4-4-ethylphenyl-
phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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